2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-acetamidophenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C16H15NO3/c1-10-5-3-8-14(15(10)16(19)20)12-6-4-7-13(9-12)17-11(2)18/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: XLGOHCPPRIJJIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=CC=C2)NC(=O)C)C(=O)O
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID20690604
• Molecular Weight: 269.29 g/mol
• CAS RN: 1261955-06-9

Description

2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% (C13H15NO3) is a synthetic compound with a wide range of applications in the medical and scientific fields. It is often used as a reagent in organic synthesis, in the production of pharmaceuticals, and as a marker for the detection of certain proteins. The compound has been studied extensively in recent years, and its properties and potential applications are currently being explored.

Mechanism of Action

2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% is a synthetic compound that has been studied extensively in recent years. The exact mechanism of action of the compound is still not fully understood, but it is believed to act as a chelating agent, binding to certain proteins and enzymes and altering their activity. It is also believed to be involved in the regulation of cell signaling pathways, as well as in the production of certain hormones and neurotransmitters.
Biochemical and Physiological Effects
2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% has been studied extensively in recent years, and its biochemical and physiological effects are still being explored. It is believed to be involved in the regulation of cell signaling pathways, as well as in the production of certain hormones and neurotransmitters. In addition, it has been shown to have anti-inflammatory, anti-fungal, and anti-viral properties, as well as to have the potential to reduce the risk of certain types of cancer.

Advantages and Limitations for Lab Experiments

2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% is a widely used reagent in organic synthesis, and it has many advantages for laboratory experiments. It is relatively inexpensive, and it has a wide range of applications. It is also relatively stable and can be easily stored. However, it also has some limitations. For example, it is not very soluble in water, and it can be toxic if handled improperly.

Future Directions

2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% has a wide range of applications, and there are many potential future directions for its use. These include further research into its biochemical and physiological effects, as well as its potential use in the production of novel drugs and therapies. Additionally, further research into its mechanism of action and its ability to bind to certain proteins and enzymes could lead to the development of new diagnostic and therapeutic techniques. Finally, further research into its potential anti-inflammatory, anti-fungal, and anti-viral properties could lead to the development of new treatments for a variety of diseases and conditions.

Synthesis Methods

2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% can be synthesized through a variety of methods, including the use of acylation, reductive amination, and condensation reactions. Acylation involves the reaction of an organic acid with a primary amine, while reductive amination involves the reduction of a ketone or aldehyde with a primary amine. Finally, condensation reactions involve the reaction of two molecules with a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

2-(3-Acetylaminophenyl)-6-methylbenzoic acid, 95% has been used extensively in scientific research. It has been used as a reagent in organic synthesis, as a marker for the detection of certain proteins, and as a catalyst in the production of pharmaceuticals. It has also been used to study the mechanism of action of certain drugs, as well as to study the biochemical and physiological effects of certain compounds.